Cas no 1178197-57-3 (4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile
• CAS No: 1178197-57-3
• MF: C₁₀H₅ClFN₃
• MW: 221.618203878403
• CID: 4575319
• PubChem ID: 61035252
• Update Time: 2025-07-02

4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile
• 4-(4-chloropyrazol-1-yl)-3-fluorobenzonitrile
• Z1889997427

• Inchi： 1S/C10H5ClFN3/c11-8-5-14-15(6-8)10-2-1-7(4-13)3-9(10)12/h1-3,5-6H
• InChI Key： UKNQAXQLDIQGCX-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC(C#N)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile

Professional Introduction to 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile (CAS No. 1178197-57-3)

4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile, a compound with the chemical identifier CAS No. 1178197-57-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and fluoro substituents on the benzene ring, coupled with the pyrazole moiety, endows this compound with unique electronic and steric properties that make it a promising candidate for further exploration.

The structural composition of 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile is meticulously designed to interact with biological targets in a highly specific manner. The pyrazole ring, a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry due to its ability to form stable hydrogen bonds and its compatibility with various biological systems. The incorporation of a chloro substituent at the 4-position of the pyrazole ring enhances its reactivity and binding affinity, while the fluoro group at the 3-position of the benzonitrile moiety introduces additional electronic effects that can modulate the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel compounds that leverage fluorine-containing moieties for their pharmacological benefits. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them invaluable in the design of next-generation therapeutics. The combination of chloro and fluoro substituents in 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile creates a multifaceted molecular profile that could be exploited for various therapeutic applications.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of functional groups in 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile allows for fine-tuning of its biological activity. For instance, the electron-withdrawing nature of the nitrile group and the electron-donating effect of the pyrazole ring can be leveraged to modulate receptor interactions. This balance is crucial for achieving high selectivity and efficacy in therapeutic agents.

The compound's potential applications extend to multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. In oncology research, molecules with similar structural motifs have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer progression. The chloro and fluoro substituents are particularly noteworthy, as they have been demonstrated to enhance binding interactions with target enzymes.

Recent studies have also explored the use of 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile as a scaffold for developing novel anti-inflammatory agents. Inflammation is a complex biological process that involves numerous pathways and mediators. The compound's ability to interact with key inflammatory targets suggests its potential as a therapeutic intervention. Furthermore, its structural features may allow for selective inhibition of pro-inflammatory pathways while minimizing side effects.

The central nervous system (CNS) presents unique challenges for drug development due to the blood-brain barrier (BBB). However, compounds like 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile have shown promise in overcoming these barriers through their optimized pharmacokinetic profiles. The presence of both chloro and fluoro substituents may enhance blood-brain penetration by modulating lipophilicity and metabolic stability.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)-3-fluorobenzonitrile represents a significant advancement in pharmaceutical chemistry with its unique structural features and multifaceted biological potential. The combination of chloro and fluoro substituents on the benzene ring, coupled with the pyrazole moiety, makes this compound a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in developing next-generation therapeutics.